Cas no 78173-95-2 (5-Carboxymethylaminomethyl-2-thiouridine)

• Product Name: 5-Carboxymethylaminomethyl-2-thiouridine
• CAS No: 78173-95-2
• MF: C₁₂H₁₇N₃O₇S
• MW: 347.34428191185
• CID: 566826
• PubChem ID: 3037867
• Update Time: 2025-07-26

5-Carboxymethylaminomethyl-2-thiouridine Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(1,2,3,4-tetrahydro-4-oxo-1-b-D-ribofuranosyl-2-thioxo-5-pyrimidinyl)methyl]-
• 5-(carboxymethylaminomethyl)-2-thiouridine
• 2-[[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-oxo-2-sulfanylidenepyrimidin-5-yl]methylamino]acetic acid
• N-{[4-oxo-1-(beta-D-ribofuranosyl)-2-thioxo-1,2,3,4-tetrahydropyrimidin-5-yl]methyl}glycine
• DTXSID60228824
• 2-(((1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidin-5-yl)methyl)amino)aceticacid
• cmnm(5)s(2)u
• Glycine, N-((1,2,3,4-tetrahydro-4-oxo-1-beta-D-ribofuranosyl-2-thioxo-5-pyrimidinyl)methyl)-
• 78173-95-2
• 5-Carboxymethylaminomethyl-2-thiouridine
• 2-thio-5-{[(carboxymethyl)amino]methyl}uridine
• SCHEMBL104678
• CHEBI:64336
• 5-Cmtu
• Q27133223
• 2-(((1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidin-5-yl)methyl)amino)acetic acid

• Inchi： 1S/C12H17N3O7S/c16-4-6-8(19)9(20)11(22-6)15-3-5(1-13-2-7(17)18)10(21)14-12(15)23/h3,6,8-9,11,13,16,19-20H,1-2,4H2,(H,17,18)(H,14,21,23)/t6-,8-,9-,11-/m1/s1
• InChI Key： VKLFQTYNHLDMDP-PNHWDRBUSA-N
• SMILES： S=C1NC(C(CNCC(=O)O)=CN1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)=O

Computed Properties

• Exact Mass: 347.07872106g/mol
• Monoisotopic Mass: 347.07872106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 184Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides